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Compound of Interest

Compound Name: NSC689857

Cat. No.: B1680246 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for NSC689857 could not be located. The

following guidance is based on general best practices for handling potent, novel small-molecule

inhibitors in a research laboratory setting. It is imperative that a comprehensive, site-specific

risk assessment be conducted by qualified personnel before handling this compound.

This document provides essential safety and logistical information for researchers, scientists,

and drug development professionals working with NSC689857, a potent inhibitor of EGFR and

SCFSKP2. The information herein is intended to supplement, not replace, institutional safety

protocols and the judgment of experienced laboratory personnel.

Quantitative Data Summary
The following table summarizes the available quantitative data for NSC689857.

Parameter Value Notes

IC₅₀ (Skp2-Cks1) 36 µM

IC₅₀ (p27 ubiquitylation) 30 µM

Solubility in DMSO ≥ 2.5 mg/mL (6.13 mM)

Solubility in Ethanol < 1 mg/mL Insoluble

Solubility in Water < 1 mg/mL Insoluble
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Personal Protective Equipment (PPE)
Given the unknown specific hazards of NSC689857, a cautious approach to personal

protective equipment is warranted. The following PPE is recommended at a minimum:

Eye Protection: ANSI Z87.1-compliant safety glasses or chemical splash goggles. A face

shield should be worn when there is a significant risk of splashes.

Hand Protection: Nitrile or neoprene gloves should be worn. Consider double-gloving,

especially when handling the pure compound or concentrated solutions. Consult a glove

compatibility chart for the specific solvents being used.

Body Protection: A standard laboratory coat is required. For procedures with a higher risk of

contamination, a disposable gown is recommended.

Respiratory Protection: Work with NSC689857, particularly the solid form, should be

conducted in a certified chemical fume hood to minimize the risk of inhalation. If a fume hood

is not feasible, a risk assessment should be performed to determine if a respirator is

necessary.

Operational Plan for Safe Handling
A systematic approach is crucial for minimizing exposure and ensuring safety during the

handling of NSC689857.

1. Preparation and Planning:

Conduct a thorough risk assessment for the planned experiment.
Ensure all necessary PPE is available and in good condition.
Verify that a chemical fume hood is available and functioning correctly.
Prepare all necessary equipment and reagents before handling the compound.
Have a spill kit readily accessible.

2. Handling the Compound:

Perform all manipulations of solid NSC689857 and concentrated solutions within a chemical
fume hood.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1680246?utm_src=pdf-body
https://www.benchchem.com/product/b1680246?utm_src=pdf-body
https://www.benchchem.com/product/b1680246?utm_src=pdf-body
https://www.benchchem.com/product/b1680246?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680246?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


When weighing the solid compound, use a balance inside the fume hood or a vented
balance enclosure.
To dissolve, add solvent slowly to the solid to avoid generating dust.
If sonication or heating is required to dissolve the compound, ensure the container is
properly sealed.
Clearly label all containers with the compound name, concentration, solvent, and date of
preparation.

3. Experimental Procedures:

Conduct all experimental steps involving NSC689857 in a designated area.
Avoid skin contact and inhalation.
After handling, remove gloves and wash hands thoroughly with soap and water.

Disposal Plan
All waste contaminated with NSC689857 must be treated as hazardous waste.

Solid Waste: Collect all contaminated solid waste, including empty containers, pipette tips,

and gloves, in a dedicated, labeled hazardous waste container.

Liquid Waste: Collect all aqueous and organic solutions containing NSC689857 in separate,

clearly labeled hazardous waste containers. Do not mix incompatible waste streams.

Decontamination: Decontaminate all surfaces and equipment that have come into contact

with NSC689857 using an appropriate solvent (e.g., 70% ethanol), and dispose of the

cleaning materials as hazardous waste.

Disposal: All hazardous waste must be disposed of through the institution's environmental

health and safety (EHS) office. Follow all local, state, and federal regulations for hazardous

waste disposal.

Experimental Workflow and Safety Protocol
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Caption: Workflow for Safe Handling and Disposal of NSC689857.
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To cite this document: BenchChem. [Essential Safety and Handling Protocols for
NSC689857]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680246#personal-protective-equipment-for-
handling-nsc689857]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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